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Compound of Interest

Compound Name: Marimastat

Cat. No.: B1683930 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like Marimastat are paramount to ensuring laboratory

safety and environmental protection. This guide provides a comprehensive, step-by-step

procedure for the safe disposal of Marimastat, aligning with general hazardous drug disposal

protocols and specific safety data for the compound.

Marimastat is a broad-spectrum matrix metalloproteinase (MMP) inhibitor. While not classified

as a RCRA hazardous waste, it is identified as harmful if swallowed, a skin and eye irritant, and

may cause respiratory irritation.[1] Therefore, it must be handled and disposed of with care,

following institutional and regulatory guidelines for hazardous drugs.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Marimastat.

Property Value Reference

Molecular Weight 331.41 g/mol

CAS Number 154039-60-8 [1]

Purity ≥98% (HPLC)

Solubility in DMSO ≥20 mg/mL

Storage Temperature -20°C [2]
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Experimental Protocol: Marimastat Disposal
Procedure
This protocol outlines the necessary steps for the proper disposal of Marimastat, including

unused product, contaminated materials, and empty containers.

I. Personal Protective Equipment (PPE) and Safety Precautions:

Attire: Wear a lab coat, closed-toe shoes, and long pants.

Gloves: Use double gloves (chemotherapy-rated) when handling Marimastat.

Eye Protection: Wear safety glasses with side shields or goggles.[1]

Respiratory Protection: If handling the powder outside of a containment hood, a NIOSH-

approved respirator is recommended to avoid respiratory tract irritation.[1]

Handling: Avoid creating dust.[1] Wash hands thoroughly after handling.[1]

II. Disposal of Unused or Expired Marimastat (Bulk Quantities):

Classification: Treat all unused and expired Marimastat as a hazardous chemical waste.

Containerization:

Place the original container with the unused Marimastat into a larger, sealable, and

clearly labeled hazardous waste container.

The container must be leak-proof and made of a compatible material.

Labeling:

Label the outer container with "Hazardous Waste," the name "Marimastat," the quantity,

and the date of disposal.

Include hazard warnings: "Harmful," "Irritant."
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Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company, in accordance with federal, state, and local regulations.[3][4]

III. Disposal of Trace Contaminated Materials:

This category includes items such as used gloves, gowns, bench paper, and plasticware that

have come into contact with Marimastat.

Segregation: At the point of use, segregate trace-contaminated waste from regular trash.

Containerization:

Place all trace-contaminated items into a designated, leak-proof hazardous waste bag,

often yellow or specifically marked for chemotherapy or hazardous drug waste.[3]

This bag should be kept within a covered waste container clearly labeled "HAZARDOUS

DRUG WASTE ONLY."[3]

Sealing: Once the bag is full, seal it securely.

Disposal: Dispose of the sealed bag in the designated hazardous drug waste stream for

incineration.

IV. Disposal of Empty Containers:

Definition of Empty: An "empty" container in this context means all contents have been

removed by normal means and no more than 3% by weight of the total capacity of the

container remains.

Procedure:

Triple-rinse the empty container with a suitable solvent (e.g., ethanol or DMSO, in which

Marimastat is soluble).[2]

Collect the rinsate as hazardous waste and dispose of it with the bulk Marimastat waste.
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After rinsing, deface or remove the original label.

The rinsed container can then be disposed of as regular laboratory glass or plastic waste,

depending on institutional policies.

V. Spill Cleanup:

Evacuate: Clear the immediate area of the spill.

Protect: Wear appropriate PPE, including double gloves, a lab coat, and eye protection. For

larger spills of powder, respiratory protection is necessary.

Contain: Cover the spill with absorbent pads or granules. If it is a powder, gently cover it with

damp paper towels to avoid raising dust.

Clean:

Carefully collect all contaminated materials (absorbent pads, paper towels, broken glass)

and place them in a hazardous waste container.

Clean the spill area with a detergent solution, followed by a rinse with water.[5]

Dispose: All cleanup materials must be disposed of as hazardous drug waste.[6]

Logical Workflow for Marimastat Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Marimastat and associated waste.
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Start: Marimastat Waste Generation Waste Classification

Disposal Pathways

Disposal Procedures

Final Disposition

Identify Marimastat Waste Classify Waste Type

Unused/Expired Marimastat
(Bulk Waste)Bulk

Contaminated Materials
(Trace Waste)

Trace

Empty Containers

Empty

1. Place in sealed, labeled
hazardous waste container.
2. Store in designated area.

3. Dispose via licensed vendor.

1. Segregate at point of use.
2. Place in labeled hazardous

drug waste bag.
3. Dispose for incineration.

1. Triple rinse with solvent.
2. Collect rinsate as hazardous waste.

3. Deface label.
4. Dispose of container as

non-hazardous waste.

Compliant Disposal

Click to download full resolution via product page

Caption: Marimastat Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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